3-(4-Fluorophenyl)-5-(4-(methylthio)benzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-(4-fluorophenyl)-5-[(4-methylsulfanylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12FNOS3/c1-22-14-8-2-11(3-9-14)10-15-16(20)19(17(21)23-15)13-6-4-12(18)5-7-13/h2-10H,1H3/b15-10+
• InChI Key: IGUTZFUVJFZAAZ-XNTDXEJSSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)C3=CC=C(C=C3)F
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)C3=CC=C(C=C3)F
• Molecular Formula: C17H12FNOS3
• Molecular Weight: 361.5 g/mol

Description

The compound “3-(4-Fluorophenyl)-5-(4-(methylthio)benzylidene)-2-thioxo-1,3-thiazolidin-4-one” is a thiazolidinone derivative. Thiazolidinones are a class of compounds that contain a five-membered ring made up of one oxygen atom, one nitrogen atom, and three carbon atoms. They are known for their wide range of biological activities and are used in medicinal chemistry as building blocks for drug discovery.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Thiazolidinones are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities. The exact mechanism of action would depend on the specific targets of the compound in biological systems.

Future Directions

Given the wide range of biological activities exhibited by thiazolidinones, this compound could be of interest in medicinal chemistry research. Future studies could explore its biological activity, potential targets, and mechanism of action. Additionally, research could be conducted to optimize its synthesis and improve its physical and chemical properties.